Platyphyllide

• Molecular Formula: C14H14O2
• Molecular Weight: 214.26 g/mol
• IUPAC Name: (1R,11R)-11-prop-1-en-2-yl-2-oxatricyclo[6.3.1.04,12]dodeca-4,6,8(12)-trien-3-one
• InChI: InChI=1S/C14H14O2/c1-8(2)10-7-6-9-4-3-5-11-12(9)13(10)16-14(11)15/h3-5,10,13H,1,6-7H2,2H3/t10-,13-/m1/s1
• InChI Key: HPRUINVTECPGHJ-ZWNOBZJWSA-N
• Isomeric SMILES: CC(=C)[C@H]1CCC2=C3[C@@H]1OC(=O)C3=CC=C2
• Canonical SMILES: CC(=C)C1CCC2=C3C1OC(=O)C3=CC=C2
• synonyms: platyphyllide

Description

Platyphyllide is a natural product found in Euryops algoensis, Ligularia veitchiana, and other organisms with data available.

Scientific Research Applications

Catalytic Enantioselective Total Synthesis

The catalytic asymmetric total synthesis of platyphyllide has been a significant area of research. A study by Hiraoka, Harada, & Nishida (2010) demonstrated a key advancement in synthesizing a highly substituted cyclohexene derivative, vital for platyphyllide synthesis. This work has implications for structural revisions and understanding of natural (-)-platyphyllide.

Norsesquiterpene Lactone Research

Platyphyllide, a norsesquiterpene lactone, was isolated from Senecio gilliesiano roots. Research by Guidugli, Pestchanker, Salmeron, & Giordano (1986) focuses on the structural determination and fragmentation pathway of platyphyllide and 1-hydroxyplatyphyllide, contributing to the understanding of their chemical properties.

Anticonvulsant Properties

The anticonvulsant properties of Ficus platyphylla, related to platyphyllide, have been studied extensively. Chindo et al. (2014) investigated the standardized methanol extract of Ficus platyphylla stem bark, revealing its potential anticonvulsant properties and supporting its use in traditional medicine.

Anti-inflammatory and Anti-asthmatic Effects

Betula platyphylla, associated with platyphyllide, has shown potential in treating allergic inflammation. A study by Oh et al. (2012) demonstrated that Betula platyphylla reduced allergic responses in vivo and in vitro, suggesting its use in allergic inflammatory diseases.

Cognition-Enhancing and Neuroprotective Activities

The standardized extract of Betula platyphylla bark, containing major diarylheptanoids like platyphyllide, has been studied for its potential cognition-enhancing and neuroprotective activities. Lee et al. (2012) found that this extract ameliorated memory deficits and protected against neurotoxicity, suggesting a potential therapeutic role in neurodegenerative diseases.

Antiproliferative and Apoptotic Effects in Cancer

Platyphylloside isolated from Betula platyphylla has shown antiproliferative and apoptotic effects in colon cancer and leukemic cells. Lee, Thuy, Lee, Cho, & Yoo (2019) demonstrated that platyphylloside induced apoptosis and cell cycle arrest in these cancer cells, highlighting its potential as a therapeutic agent.